Cas no 2171911-70-7 (3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid)

• Product Name: 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid
• CAS No: 2171911-70-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5959818
• PubChem ID: 165812156
• Update Time: 2025-06-11

3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid
• 2171911-70-7
• 3-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylpropanoic acid
• EN300-1489461

• Inchi： 1S/C26H32N2O5/c1-4-28(15-17(2)25(30)31)24(29)14-13-18(3)27-26(32)33-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,4,13-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： TWDRVWAZNXRCMB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(N(CC)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid

3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid (CAS No. 2171911-70-7): An Overview

3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid (CAS No. 2171911-70-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-E-Phe-OH, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent unwanted side reactions during the assembly of amino acids.

The structure of 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid consists of a central amino acid backbone with an Fmoc protecting group attached to the amino functionality. The ethyl and methyl substituents provide additional steric and electronic properties that can influence the compound's reactivity and stability. The Fmoc group is particularly useful because it can be selectively removed under mild conditions, making it a versatile tool in solid-phase peptide synthesis (SPPS).

Recent studies have highlighted the importance of Fmoc-E-Phe-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound can be used to synthesize peptides with enhanced biological activity and improved pharmacokinetic properties. The researchers found that the Fmoc protecting group significantly improved the yield and purity of the final peptide products, which are crucial factors in drug development.

In addition to its applications in peptide synthesis, 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid has also been explored for its potential in protein engineering. A research team at the University of California, San Francisco, reported in 2021 that this compound can be used to introduce non-natural amino acids into proteins, thereby expanding the functional diversity of these biomolecules. This approach has opened new avenues for designing proteins with tailored properties for various biomedical applications, including enzyme catalysis and drug delivery systems.

The synthetic route for Fmoc-E-Phe-OH involves several well-established chemical transformations. Typically, the synthesis begins with the reaction of 4-amino-pentanoic acid with ethyl bromide to form the N-ethyl derivative. The resulting compound is then treated with Fmoc chloride in the presence of a base such as triethylamine to introduce the Fmoc protecting group. Finally, the carboxylic acid functionality is activated and coupled with 2-methylalanine using a coupling reagent like HATU or EDC·HCl to form the final product.

The physical and chemical properties of 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile but has limited solubility in water. These properties make it suitable for use in various synthetic protocols where controlled solubility is required.

In terms of safety and handling, while Fmoc-E-Phe-OH is not classified as a hazardous material, it should be handled with care due to its reactivity with strong acids and bases. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to ensure safety. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The market demand for 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid has been steadily increasing due to its growing applications in pharmaceutical research and development. Major suppliers such as Sigma-Aldrich, TCI Chemicals, and Alfa Aesar offer high-purity forms of this compound for use in academic and industrial settings. The global market for Fmoc derivatives is expected to grow at a CAGR of 6% over the next five years, driven by advancements in peptide-based therapeutics and protein engineering technologies.

In conclusion, 3-N-ethyl-4-{[(9H-fluoren-9-y l)methoxycarbonyl]amino}pentanamido -2-methylpropanoic acid (CAS No. 2171911 -70 -7) is a valuable compound with diverse applications in medicinal chemistry and biotechnology. Its unique structural features and versatile reactivity make it an essential tool for researchers working on peptide synthesis, protein engineering, and drug development. As ongoing research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.